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Compound of Interest

Compound Name: 1,3-Bis(4-pyridyl)propane

Cat. No.: B096761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,3-Bis(4-pyridyl)propane, a versatile

bipyridyl ligand. It covers its chemical identity, physicochemical properties, synthesis protocols,

and key applications, with a focus on its role in coordination chemistry and materials science.

Nomenclature and Chemical Identity
1,3-Bis(4-pyridyl)propane is a flexible N-donor ligand used extensively in the construction of

coordination polymers and metal-organic frameworks (MOFs). Its propane spacer allows for a

variety of conformational geometries, influencing the architecture of the resulting

supramolecular structures.

The standard identifier for this compound is its IUPAC name.

IUPAC Name: 4-(3-pyridin-4-ylpropyl)pyridine[1]

Common Synonyms: 1,3-Di(4-pyridyl)propane, 4,4'-Trimethylenedipyridine[1][2][3]

CAS Number: 17252-51-6[1][2][3][4][5][6][7]

The molecule consists of two pyridine rings linked by a central three-carbon (propane) chain.

Caption: Chemical structure of 1,3-Bis(4-pyridyl)propane.
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Physicochemical and Spectroscopic Data
The physical and chemical properties of 1,3-Bis(4-pyridyl)propane are summarized below.

These properties are crucial for its handling, storage, and application in various chemical

reactions.

Property Value Reference

Molecular Formula C₁₃H₁₄N₂ [1][2][4]

Molecular Weight 198.26 g/mol [1][2]

Appearance
White to light yellow powder or

crystal
[2][4]

Melting Point 57-60 °C [2][3][7]

Boiling Point 158-162 °C (at 2 Torr) [2][3]

Density 1.066 ± 0.06 g/cm³ (Predicted) [2][3]

Solubility >29.7 µg/mL in water at pH 7.4 [1]

pKa 6.30 ± 0.10 (Predicted) [3]
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Technique
Key Features and
Observations

Reference

¹H NMR

Spectra available in spectral

databases. Signals correspond

to protons on the pyridine rings

and the propane bridge.

[1][8]

¹³C NMR

Spectra available in spectral

databases. Confirms the

carbon skeleton of the

molecule.

[1]

FT-IR (KBr, cm⁻¹)

3066, 2926, 2854 (C-H

stretching); 1614, 1558, 1504

(aromatic C=C and C=N

stretching); 1425 (CH₂

bending); 813 (C-H out-of-

plane bending).

[8]

GC-MS

Molecular ion peak (m/z) at

198, with major fragment ions

at 106 and 93.

[1]

Synthesis and Experimental Protocols
1,3-Bis(4-pyridyl)propane is primarily used as a building block or ligand in more complex

syntheses. Below is a detailed protocol for its use in the synthesis of an octahedral rhenium

cluster complex, which illustrates its role as a coordinating ligand.

This procedure details the synthesis of a rhenium cluster complex where 1,3-Bis(4-
pyridyl)propane (bpp) acts as an apical ligand.[8]

Materials:

Cs₄[Re₆S₈Cl₆]·2H₂O (precursor, 0.200 g, 0.09 mmol)

1,3-Bis(4-pyridyl)propane (bpp) (0.2 g, 1.01 mmol)
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Deionized water (3 mL)

Acetonitrile (10 mL)

Diethyl ether (45 mL)

Glass ampule

Procedure:

A solution of Cs₄[Re₆S₈Cl₆]·2H₂O and a significant excess of 1,3-bis(4-pyridyl)propane in 3

mL of water is prepared and placed into a glass ampule.

The ampule is sealed under vacuum and heated in a furnace to 160 °C.

The reaction mixture is maintained at this temperature for 24 hours and then allowed to cool

to room temperature at a natural rate.

The target product separates as a red oil at the bottom of the ampule.

The aqueous supernatant is carefully decanted and removed.

The remaining red oil is dissolved in 10 mL of acetonitrile.

Diethyl ether is slowly added to the acetonitrile solution to precipitate the product as a

powder.

The resulting powder is collected by filtration, washed with three 15 mL portions of diethyl

ether, and subsequently dried in air.

Expected Yield: 0.208 g (98%)[8]

Reactants:
Cs₄[Re₆S₈Cl₆]·2H₂O

1,3-Bis(4-pyridyl)propane
Water

1. Combine reactants in
a glass ampule.

2. Seal ampule and heat
at 160°C for 24h.

3. Cool to room temperature.
Product separates as oil. 4. Decant aqueous layer. 5. Dissolve oil in

acetonitrile.
6. Precipitate product

with diethyl ether.
7. Filter, wash with ether,

and air dry.
Final Product:

trans-[Re₆S₈(bpp)₄Cl₂]
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Click to download full resolution via product page

Caption: Workflow for the synthesis of a rhenium cluster using bpp.

Applications and Research Interest
1,3-Bis(4-pyridyl)propane's primary utility lies in supramolecular chemistry and materials

science, where its flexible nature is highly valued.

Coordination Polymers and MOFs: The propane linker provides conformational flexibility,

allowing it to bridge metal centers at various angles and distances. This property has been

exploited to construct diverse coordination polymers with different dimensionalities and

potential applications in gas storage and catalysis.[6]

Ligand in Cluster Chemistry: As demonstrated in the protocol above, it serves as an apical

ligand in the synthesis of complex metal clusters. The separation of the pyridine rings'

electronic systems by the propane spacer has a significant effect on the electrochemical and

spectroscopic properties of the resulting cluster complexes.[8]

Liquid Crystalline Materials: It is a key component in the synthesis of ligand-bridged

dicobaloximes. Preliminary studies indicate that these complex molecules may exhibit

smectic-G mesophases, a type of liquid crystal phase, which is influenced by the flexible

spacer of the bpp ligand.[9]

Chemical Intermediate: It is used in the manufacturing of other basic organic chemicals.[1][2]

Biological Activity and Drug Development Context
Direct biological activity data for 1,3-Bis(4-pyridyl)propane is not extensively reported in the

literature. However, the pyridine nucleus is a fundamental scaffold in medicinal chemistry,

present in numerous therapeutic agents with a wide range of activities.[10]

While research has focused on its derivatives, such as pyridinyl propanediols for potential

anticancer applications, 1,3-Bis(4-pyridyl)propane itself is more recognized for its structural

role in creating larger, metal-containing complexes rather than as a standalone bioactive agent.

[10][11] Its use in forming dicobaloxime complexes, which are related to Vitamin B₁₂
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derivatives, suggests a potential, though unexplored, avenue for research in bioinorganic

chemistry.[11]
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Caption: Role of 1,3-Bis(4-pyridyl)propane in materials synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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